Cas no 2227641-65-6 ((3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid
• CAS No: 2227641-65-6
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6547388
• PubChem ID: 165609600
• Update Time: 2025-06-09

(3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid
• EN300-1743483
• 2227641-65-6

• Inchi： 1S/C8H10N2O3/c1-5-8(10-3-2-9-5)6(11)4-7(12)13/h2-3,6,11H,4H2,1H3,(H,12,13)/t6-/m1/s1
• InChI Key： QLMLBVPFQZLEPM-ZCFIWIBFSA-N
• SMILES： O[C@H](CC(=O)O)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.3Ų

Additional information on (3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid

Comprehensive Overview of (3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid (CAS No. 2227641-65-6)

(3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid (CAS No. 2227641-65-6) is a chiral organic compound featuring a pyrazine ring and a hydroxycarboxylic acid moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug development. The 3-methylpyrazin-2-yl group contributes to its distinctive electronic properties, while the (3R)-hydroxypropanoic acid segment offers versatility in synthetic applications. Researchers are particularly interested in its stereospecificity, as the (3R) configuration often plays a critical role in biological activity.

In recent years, the scientific community has shown growing interest in pyrazine derivatives, with search trends indicating frequent queries about their "metabolic stability" and "drug-likeness properties." The compound's CAS No. 2227641-65-6 frequently appears in patent literature, particularly in contexts exploring "small molecule therapeutics" and "enzyme modulation." Its structural features align with current research hotspots such as "fragment-based drug design" and "allosteric modulator development," making it a valuable subject for medicinal chemistry studies.

The synthesis of (3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid typically involves asymmetric catalytic methods, reflecting the pharmaceutical industry's focus on "chiral synthesis optimization." Analytical characterization often employs advanced techniques like "chiral HPLC" and "NMR stereochemical analysis," addressing common researcher questions about "stereoisomer purity determination." The compound's hydroxy acid functionality makes it relevant to discussions about "prodrug strategies" and "biopharmaceutical classification," topics frequently searched in connection with bioavailability enhancement.

From a therapeutic perspective, this compound's 3-methylpyrazin-2-yl core shows structural similarities to various "kinase inhibitor scaffolds," explaining its appearance in literature about "targeted cancer therapies." Computational chemistry studies highlight its potential as a "molecular glue" or "protein-protein interaction modulator," addressing trending inquiries in drug discovery forums. The balance between its polar hydroxy acid group and lipophilic pyrazine ring makes it an interesting case study for "molecular property optimization" discussions.

Quality control aspects of CAS No. 2227641-65-6 frequently involve discussions about "polymorphism screening" and "salt selection strategies," reflecting industry concerns about "solid-state characterization." The compound's stability profile raises relevant questions about "forced degradation studies" and "excipient compatibility," which are hot topics in formulation science communities. These practical considerations complement the theoretical interest in its molecular structure.

Emerging applications of (3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid include its use as a precursor for "PET tracer development" and "metabolite identification studies," aligning with growing interest in "molecular imaging probes." Its structural features also make it relevant to "chemical biology" investigations, particularly in studies of "enzyme cofactor mimics" and "biosynthetic pathway engineering." These diverse applications demonstrate the compound's interdisciplinary significance.

Environmental and regulatory aspects of this compound follow standard protocols for "pharmaceutical intermediates," with particular attention to "green chemistry metrics" and "process mass intensity" calculations. These considerations address increasing industry focus on "sustainable synthesis" methods. The compound's biodegradation profile and "ecotoxicity potential" represent additional research dimensions that respond to current environmental health concerns.

In summary, (3R)-3-hydroxy-3-(3-methylpyrazin-2-yl)propanoic acid (CAS No. 2227641-65-6) represents a multifaceted research subject that intersects with numerous contemporary scientific priorities. Its structural complexity, synthetic accessibility, and potential biological relevance ensure its continued importance across chemical and pharmaceutical disciplines. Future research directions may explore its utility in "covalent inhibitor design" or "metal-organic framework" applications, demonstrating the compound's ongoing relevance to cutting-edge scientific inquiries.